3,4-difluoro-N-[2-(4-fluorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide

• IUPAC Name: 3,4-difluoro-N-[2-(4-fluorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C18H12F3N3O3S/c19-11-2-4-12(5-3-11)24-17(13-8-28(26,27)9-16(13)23-24)22-18(25)10-1-6-14(20)15(21)7-10/h1-7H,8-9H2,(H,22,25)
• InChI Key: DRVCFILXYIIGEG-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1(=O)=O)C3=CC=C(C=C3)F)NC(=O)C4=CC(=C(C=C4)F)F
• Molecular Formula: C18H12F3N3O3S
• Molecular Weight: 407.4 g/mol

Description

3,4-difluoro-N-[2-(4-fluorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide is a useful research compound. Its molecular formula is C18H12F3N3O3S and its molecular weight is 407.37. The purity is usually 95%.
BenchChem offers high-quality 3,4-difluoro-N-[2-(4-fluorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,4-difluoro-N-[2-(4-fluorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Medicinal Chemistry Applications

Fluorinated pyrazoles and their derivatives are extensively studied for their potential medicinal applications. For example, the synthesis of 3-amino-4-fluoropyrazoles is of considerable interest as building blocks in medicinal chemistry due to their functional groups allowing further functionalization (Surmont et al., 2011). These compounds serve as precursors for developing molecules with potential therapeutic effects.

Antimicrobial Activity

Compounds with fluorinated motifs have shown significant antimicrobial activity, which is correlated with the presence of fluorine atoms. For instance, fluorinated 1,2-benzisothiazol-3(2H)-ones and 2,2′-dithiobis(benzamides) have been evaluated for their antifungal and antibacterial activities, demonstrating high activity against fungi and Gram-positive microorganisms (Carmellino et al., 1994).

Synthesis of Novel Materials

Fluorinated compounds are also researched for the synthesis of novel materials with unique properties. For example, aromatic polyamides bearing ether and isopropylidene or hexafluoroisopropylidene links in the main chain have been synthesized, showing good solubility in polar solvents and thermal stability. These materials are of interest for various applications, including the development of high-performance polymers (Hsiao & Yu, 1996).

Photophysical Properties

The study of fluorinated compounds extends to their photophysical properties, where researchers explore the fluorescence emissions for potential applications in bioimaging and organic materials. For instance, BF2 complexes of N,O-benzamide ligands have been synthesized, exhibiting blue fluorescence with high quantum yields, suitable for biological applications (Yamaji et al., 2017).